Cas no 219554-66-2 (Benzenepropanoic acid, a,4-dibromo-, methyl ester)

Benzenepropanoic acid, a,4-dibromo-, methyl ester structure

219554-66-2 structure

Product Name:Benzenepropanoic acid, a,4-dibromo-, methyl ester

CAS No:219554-66-2

MF:C₁₀H₁₀Br₂O₂

MW:321.993201732636

MDL:MFCD04114317

CID:243654

PubChem ID:43826386

Update Time:2025-08-02

Benzenepropanoic acid, a,4-dibromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoic acid, a,4-dibromo-, methyl ester
- methyl 2-bromo-3-(4-bromophenyl)propanoate
- METHYL 2-BROMO-3-(4-BROMOPHENYL)PROPIONATE,
- METHYL 2-BROMO-3-(4-BROMO-PHENYL)-PROPIONATE
- AB18059
- MFCD04114317
- AKOS016048411
- SCHEMBL15446289
- AKOS002680308
- METHYL2-BROMO-3-(4-BROMOPHENYL)PROPANOATE
- 219554-66-2
- DTXSID20656508
- CS-0340587
- MDL： MFCD04114317
- Inchi： 1S/C10H10Br2O2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3
- InChI Key： YRZAFKNONVRFNF-UHFFFAOYSA-N
- SMILES： BrC(C(=O)OC)CC1C=CC(=CC=1)Br

Computed Properties

Exact Mass: 319.90500
Monoisotopic Mass: 319.905
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 3.6

Experimental Properties

PSA: 26.30000
LogP: 2.92810

Benzenepropanoic acid, a,4-dibromo-, methyl ester Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzenepropanoic acid, a,4-dibromo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0006-1g	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	97%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0006-5g	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	97%	5g	23490.77CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0006-500mg	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	97%	500mg	3383.69CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0006-250mg	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	97%	250mg	2111.63CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0006-100mg	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	97%	100mg	1484.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0006-50mg	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	97%	50mg	1161.82CNY	2021-05-08
abcr	AB535865-1 g	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2		1g	€1,160.80	2022-07-29
Chemenu	CM122588-1g	methyl 2-bromo-3-(4-bromophenyl)propanoate	219554-66-2	97%	1g	$328	2023-01-09
eNovation Chemicals LLC	Y1127153-100mg	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	95%	100mg	$340	2024-07-28
eNovation Chemicals LLC	Y1127153-250mg	Methyl 2-bromo-3-(4-bromo-phenyl)-propionate	219554-66-2	95%	250mg	$455	2024-07-28

Benzenepropanoic acid, a,4-dibromo-, methyl ester Suppliers

Amadis Chemical Company Limited

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(CAS:219554-66-2)Benzenepropanoic acid, a,4-dibromo-, methyl ester

Order Number:A1031888

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 16:47

Price ($):1082.0

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